Cas no 1008660-85-2 (2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid)

• Product Name: 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid
• CAS No: 1008660-85-2
• MF: C₁₁H₁₃ClFNO₄S
• MW: 309.741624593735
• CID: 1126683
• PubChem ID: 2959398
• Update Time: 2025-07-18

2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• N-[(3-chloro-4-fluorophenyl)sulfonyl]valine
• 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid
• 2-[(3-chloro-4-fluorophenyl)sulfonylamino]-3-methylbutanoic acid
• AKOS000813240
• CHEMBL5305713
• CBKinase1_007424
• F9995-0636
• 1008660-85-2
• CBKinase1_019824
• AKOS017264079
• BRD-A60905994-001-01-0
• ((3-chloro-4-fluorophenyl)sulfonyl)valine

• Inchi： 1S/C11H13ClFNO4S/c1-6(2)10(11(15)16)14-19(17,18)7-3-4-9(13)8(12)5-7/h3-6,10,14H,1-2H3,(H,15,16)
• InChI Key： JZIZZRJRPLHFIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC(C(=O)O)C(C)C)(=O)=O)F

Computed Properties

• Exact Mass: 309.0237849g/mol
• Monoisotopic Mass: 309.0237849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid

Introduction to 2-(3-Chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic Acid (CAS No. 1008660-85-2)

2-(3-Chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid (CAS No. 1008660-85-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique chemical structure, which includes a chloro and fluorine-substituted benzene ring, an amide linkage, and a branched aliphatic chain. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The molecular formula of 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid is C₁₃H₁₄ClFNO₄S, and its molecular weight is approximately 328.77 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 3-chloro-4-fluorobenzenesulfonyl chloride with an appropriate amine and subsequent derivatization to introduce the carboxylic acid group.

In recent years, 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid has also demonstrated promising antiviral activity. Research has indicated that it can inhibit the replication of certain viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that this compound could be further developed as a broad-spectrum antiviral agent.

The pharmacokinetic properties of 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound has been found to have low toxicity in preclinical studies, which is a crucial factor for its potential clinical development.

In terms of clinical trials, early-phase studies have been conducted to evaluate the safety and efficacy of 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further large-scale clinical trials are necessary to fully establish its safety profile and therapeutic potential.

The future development of 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid is likely to focus on optimizing its formulation and delivery methods to enhance its therapeutic efficacy. Ongoing research is also exploring the possibility of combining this compound with other drugs to achieve synergistic effects in treating complex diseases. Additionally, efforts are being made to identify new derivatives with improved pharmacological properties and reduced side effects.

In conclusion, 2-(3-chloro-4-fluorobenzenesulfonamido)-3-methylbutanoic acid (CAS No. 1008660-85-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases.